Cas no 71489-74-2 (Benzoic acid, 3-hydroxy-4-methoxy-2-nitro-)

• Product Name: Benzoic acid, 3-hydroxy-4-methoxy-2-nitro-
• CAS No: 71489-74-2
• MF: C₈H₇NO₆
• MW: 213.144282579422
• CID: 531037
• PubChem ID: 12954168
• Update Time: 2025-04-19

Benzoic acid, 3-hydroxy-4-methoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-4-methoxy-2-nitro-
• 3-hydroxy-4-methoxy-2-nitrobenzoic acid
• SCHEMBL1447280
• DTXSID80513825
• J-018549
• 71489-74-2
• 3-hydroxy-4-methoxy-2-nitrobenzoicacid
• YYWQCALAWQAWKT-UHFFFAOYSA-N

• Inchi： 1S/C8H7NO6/c1-15-5-3-2-4(8(11)12)6(7(5)10)9(13)14/h2-3,10H,1H3,(H,11,12)
• InChI Key： YYWQCALAWQAWKT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)O)=C(C=1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.02733694g/mol
• Monoisotopic Mass: 213.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives